triphosphoric acid
triphosphoric acid
Triphosphoric acid is a phosphorus oxoacid and an acyclic phosphorus acid anhydride. It is a conjugate acid of a triphosphate(1-).
Pppi, also known as triphosphATE or H5P3O10, belongs to the class of inorganic compounds known as non-metal phosphates. These are inorganic non-metallic compounds containing a phosphate as its largest oxoanion. Pppi exists in all eukaryotes, ranging from yeast to humans. Dyspropterin and pppi can be biosynthesized from dihydroneopterin triphosphate; which is mediated by the enzyme 6-pyruvoyl tetrahydrobiopterin synthase. In humans, pppi is involved in pterine biosynthesis pathway. Pppi is also involved in several metabolic disorders, some of which include the dopa-responsive dystonia pathway, sepiapterin reductase deficiency, hyperphenylalaninemia due to DHPR-deficiency, and hyperphenylalaninemia due to 6-pyruvoyltetrahydropterin synthase deficiency (PTPS).
Pppi, also known as triphosphATE or H5P3O10, belongs to the class of inorganic compounds known as non-metal phosphates. These are inorganic non-metallic compounds containing a phosphate as its largest oxoanion. Pppi exists in all eukaryotes, ranging from yeast to humans. Dyspropterin and pppi can be biosynthesized from dihydroneopterin triphosphate; which is mediated by the enzyme 6-pyruvoyl tetrahydrobiopterin synthase. In humans, pppi is involved in pterine biosynthesis pathway. Pppi is also involved in several metabolic disorders, some of which include the dopa-responsive dystonia pathway, sepiapterin reductase deficiency, hyperphenylalaninemia due to DHPR-deficiency, and hyperphenylalaninemia due to 6-pyruvoyltetrahydropterin synthase deficiency (PTPS).
Brand Name:
Vulcanchem
CAS No.:
10380-08-2
VCID:
VC0089308
InChI:
InChI=1S/H5O10P3/c1-11(2,3)9-13(7,8)10-12(4,5)6/h(H,7,8)(H2,1,2,3)(H2,4,5,6)
SMILES:
OP(=O)(O)OP(=O)(O)OP(=O)(O)O
Molecular Formula:
H5O10P3
Molecular Weight:
257.96 g/mol
triphosphoric acid
CAS No.: 10380-08-2
Main Products
VCID: VC0089308
Molecular Formula: H5O10P3
Molecular Weight: 257.96 g/mol
CAS No. | 10380-08-2 |
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Product Name | triphosphoric acid |
Molecular Formula | H5O10P3 |
Molecular Weight | 257.96 g/mol |
IUPAC Name | diphosphono hydrogen phosphate |
Standard InChI | InChI=1S/H5O10P3/c1-11(2,3)9-13(7,8)10-12(4,5)6/h(H,7,8)(H2,1,2,3)(H2,4,5,6) |
Standard InChIKey | UNXRWKVEANCORM-UHFFFAOYSA-N |
SMILES | OP(=O)(O)OP(=O)(O)OP(=O)(O)O |
Canonical SMILES | OP(=O)(O)OP(=O)(O)OP(=O)(O)O |
Physical Description | Solid |
Description | Triphosphoric acid is a phosphorus oxoacid and an acyclic phosphorus acid anhydride. It is a conjugate acid of a triphosphate(1-). Pppi, also known as triphosphATE or H5P3O10, belongs to the class of inorganic compounds known as non-metal phosphates. These are inorganic non-metallic compounds containing a phosphate as its largest oxoanion. Pppi exists in all eukaryotes, ranging from yeast to humans. Dyspropterin and pppi can be biosynthesized from dihydroneopterin triphosphate; which is mediated by the enzyme 6-pyruvoyl tetrahydrobiopterin synthase. In humans, pppi is involved in pterine biosynthesis pathway. Pppi is also involved in several metabolic disorders, some of which include the dopa-responsive dystonia pathway, sepiapterin reductase deficiency, hyperphenylalaninemia due to DHPR-deficiency, and hyperphenylalaninemia due to 6-pyruvoyltetrahydropterin synthase deficiency (PTPS). |
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Synonyms | pentapotassium triphosphate potassium triphosphate sodium triphosphate sodium tripolyphosphate sodium tripolyphosphate anhydrous tetrasodium tripolyphosphate triphosphate triphosphoric acid triphosphoric acid, 99Tc-labeled cpd triphosphoric acid, pentapotassium salt triphosphoric acid, pentasodium salt triphosphoric acid, sodium salt triphosphoric acid, sodium, potassium salt tripolyphosphate |
PubChem Compound | 983 |
Last Modified | Nov 11 2021 |
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